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Compound of Interest

Compound Name: Aldox-D6

Cat. No.: B15551679

An In-depth Technical Guide to the Safe Handling of Aldox-D6 in the Laboratory

This guide provides comprehensive safety and handling information for Aldox-D6, intended for
researchers, scientists, and professionals in drug development. The information is compiled
from publicly available data and should be supplemented with the supplier-specific Safety Data
Sheet (SDS) before any handling or use of this compound.

Chemical Identification and Properties

Aldox-D6 is an isotopic labeled analogue of N-[3-(Dimethylamino)propyl]tetradecanamide, also
known as Dimethylaminopropyl Myristamide or Lexamine M 13.[1] The "-d6" designation
indicates that six hydrogen atoms have been replaced with deuterium, a stable isotope of
hydrogen. This makes it suitable for use as an internal standard in quantitative analysis, such
as mass spectrometry-based proteomics research.[1][2]

Table 1: Chemical and Physical Properties of Aldox-D6
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Property Value

N-(3-(bis(methyl-

d3)amino)propyl)tetradecanamide[2]

Chemical Name

N-[3-(Dimethylamino)propyl]tetradecanamide-
Synonyms d6, Dimethylaminopropyl Myristamide-d6,
Lexamine M 13[1]

CAS Number 147664-83-3[2]
Molecular Formula C19H34D6sN20[1][3]
Molecular Weight 318.57 g/mol [1][3]

) Assumed to be a solid powder, from general
Physical Form o o i
descriptions of similar research chemicals.[4]

Information not available. Refer to supplier's

Solubility N ]
Certificate of Analysis (CoA).
_ _ Information not available. Refer to supplier's
Melting Point
CoA.
N ) Information not available. Refer to supplier's
Boiling Point

CoA.

Hazard Identification and Personal Protection

A specific Globally Harmonized System (GHS) classification for Aldox-D6 is not available in the
provided search results. The product is intended for laboratory and research use only and is
not for human or household use.[2] Users must handle it in accordance with good industrial
hygiene and safety practices.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[4]

Wear appropriate protective gloves and clothing
i . to prevent skin exposure.[4] Nitrile rubber gloves
Skin Protection )
are commonly recommended for handling

chemical powders.

Use a NIOSH/MSHA-approved respirator or
Respiratory Protection equivalent if dust is generated or if inhalation

risk exists. Ensure adequate ventilation.[4]

] Wash hands thoroughly after handling. Do not
General Hygiene ) ] )
eat, drink, or smoke when using this product.[5]

Safe Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of Aldox-D6 and ensuring
laboratory safety.

Handling Procedures

» Ensure adequate ventilation in the handling area to minimize dust inhalation.[4]
e Avoid contact with skin, eyes, and clothing.[4]
» Avoid dust formation. Sweep up and shovel spills into suitable containers for disposal.[4]

o Use personal protective equipment as required.[4]

Storage Conditions

» Store in tightly closed containers.[2]

o Keep in a dry and well-ventilated place.
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e Protect from light and moisture.[2]

e The recommended storage temperature is typically room temperature, unless otherwise
specified on the product label or CoA. For temperature-sensitive materials, cold storage
(e.g., 2-8°C or -20°C) will be indicated.[2]

First Aid Measures

In the event of exposure, follow these standard first aid protocols. Seek medical attention if

symptoms occur or persist.

Table 3: First Aid Procedures

Exposure Route Procedure

Rinse immediately and cautiously with plenty of
water for at least 15 minutes, also under the

Eye Contact eyelids. Remove contact lenses, if present and
easy to do. Continue rinsing. Get medical
attention.[4][5]

Wash off immediately with plenty of water and
Skin Contact soap. Remove all contaminated clothing. Get

medical attention if irritation develops.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Get medical attention if

symptoms occur.

Clean mouth with water and drink plenty of
water afterwards. Do NOT induce vomiting. Call
a POISON CENTER or doctor/physician if you

feel unwell.[5]

Ingestion

Disposal Considerations

Dispose of Aldox-D6 and its container in accordance with all applicable local, state, and
federal regulations. Do not allow the product to enter drains.[5] The user is responsible for

determining the correct disposal method.
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Laboratory Workflow

The following diagram illustrates a general workflow for handling a chemical reference standard
like Aldox-D6 in a research laboratory setting.
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Caption: General laboratory workflow for using a chemical reference standard.
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Disclaimer: This document is intended for informational purposes only and is based on limited
publicly available data. It is not a substitute for a manufacturer-provided Safety Data Sheet
(SDS). Always consult the SDS for Aldox-D6 from your supplier for complete and accurate
safety information before handling, storage, or use. The user assumes all responsibility for
compliance with applicable laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scbt.com [scbt.com]

e 2. clinivex.com [clinivex.com]

e 3. scbt.com [scbt.com]

e 4. fishersci.com [fishersci.com]

e 5. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [Safety and handling guidelines for Aldox-D6 in the lab].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551679#safety-and-handling-guidelines-for-aldox-
d6-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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